Cas no 1021031-87-7 (8-(4-chlorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(4-chlorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021031-87-7
• MF: C₂₁H₁₉ClFN₃O₃
• MW: 415.845267534256
• CID: 5871928
• PubChem ID: 42109449
• Update Time: 2025-07-15

8-(4-chlorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-chlorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• VU0632412-1
• 1021031-87-7
• AKOS021726212
• 8-(4-chlorobenzoyl)-3-(4-fluorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5047-0145

• Inchi： 1S/C21H19ClFN3O3/c22-16-5-3-15(4-6-16)18(27)25-11-9-21(10-12-25)19(28)26(20(29)24-21)13-14-1-7-17(23)8-2-14/h1-8H,9-13H2,(H,24,29)
• InChI Key： LOLPBNLXYROTFO-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)C3=CC=C(Cl)C=C3)CC2)C(=O)N(CC2=CC=C(F)C=C2)C1=O

Computed Properties

• Exact Mass: 415.1098973g/mol
• Monoisotopic Mass: 415.1098973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.7Ų

Additional information on 8-(4-chlorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to Compound with CAS No. 1021031-87-7 and Product Name: 8-(4-chlorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

The compound identified by the CAS number 1021031-87-7 and the product name 8-(4-chlorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines multiple functional groups, making it a promising candidate for various therapeutic applications. The compound belongs to a class of spirocyclic triazaspiro compounds, which have garnered considerable attention due to their unique structural and pharmacological properties.

In recent years, the exploration of spirocyclic scaffolds in medicinal chemistry has led to the discovery of several bioactive molecules with potential therapeutic value. The presence of a triazaspiro[4.5]decane core in this compound suggests a high degree of structural complexity, which can contribute to selective binding interactions with biological targets. This structural motif has been increasingly studied for its ability to modulate enzyme activity and receptor binding, making it a valuable framework for drug design.

The 4-chlorobenzoyl and (4-fluorophenyl)methyl substituents in the molecule are particularly noteworthy. These groups introduce specific electronic and steric properties that can influence the compound's reactivity and biological activity. The chloro group is known to enhance binding affinity by participating in hydrogen bonding or dipole-dipole interactions with biological targets, while the fluorine atom can increase metabolic stability and lipophilicity. These features are often exploited in drug development to optimize pharmacokinetic profiles.

Recent studies have highlighted the importance of triazaspiro compounds in addressing various diseases, including neurological disorders and inflammatory conditions. The unique conformational flexibility of the spirocyclic structure allows for precise tuning of molecular interactions, which is crucial for achieving high selectivity and efficacy. The compound in question has been investigated for its potential role as an inhibitor of certain enzymes implicated in pathophysiological processes.

One of the most exciting aspects of this compound is its potential application in the treatment of neurodegenerative diseases. The spirocyclic core has been shown to interact with specific neurotransmitter receptors, suggesting that it could modulate neuronal signaling pathways. Additionally, the presence of both chloro and fluorine substituents may enhance its ability to cross the blood-brain barrier, a critical factor for therapeutic agents targeting central nervous system disorders.

Another area of interest is the compound's potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune conditions and metabolic disorders. The structural features of this compound allow it to interact with inflammatory pathways by modulating key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). Preliminary studies have indicated that derivatives of this class exhibit significant anti-inflammatory activity in preclinical models.

The synthesis of 8-(4-chlorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the spirocyclic core with high precision. These methods not only enhance efficiency but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

The pharmacological evaluation of this compound has revealed promising results in both in vitro and in vivo studies. Its ability to bind selectively to target proteins suggests that it could be developed into a potent therapeutic agent with minimal side effects. Furthermore, its structural complexity provides a rich scaffold for further derivatization, enabling the exploration of new analogs with enhanced pharmacological properties.

In conclusion, the compound with CAS No. 1021031-87-7 and product name 8-(4-chlorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one hold great promise for addressing some of the most challenging diseases faced by humanity.